3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde

• IUPAC Name: 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C15H12ClNO5/c1-21-14-4-2-10(8-18)6-11(14)9-22-15-5-3-12(16)7-13(15)17(19)20/h2-8H,9H2,1H3
• InChI Key: OSKSQGFTVLHJLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H12ClNO5
• Molecular Weight: 321.71 g/mol

Description

3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde is a chemical compound that belongs to the family of benzaldehyde derivatives. It is a yellow crystalline powder that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde is not well understood. However, it is believed to interact with metal ions in biological systems, leading to the formation of a fluorescent complex. This complex can be detected using various spectroscopic techniques.
Biochemical and Physiological Effects:
3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde has no known biochemical or physiological effects. However, it is important to note that this compound should be handled with care as it is toxic and can cause harm if ingested or inhaled.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde in lab experiments include its high purity, stability, and ease of handling. However, its limitations include its toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde in scientific research. One potential direction is the development of new fluorescent probes for the detection of metal ions in biological systems. Additionally, this compound can be used as a building block in the synthesis of other chemical compounds with potential applications in various fields, including medicine and materials science.
Conclusion:
In conclusion, 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde is a chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. It is important to handle this compound with care due to its toxicity.

Synthesis Methods

The synthesis of 3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde involves the reaction of 4-chloro-2-nitrophenol with formaldehyde and methoxybenzaldehyde in the presence of a catalyst. The reaction takes place under controlled temperature and pressure conditions to yield the desired product.

Scientific Research Applications

3-[(4-chloro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde has various scientific research applications. It is used as a building block in the synthesis of other chemical compounds. It is also used as a reagent in organic chemistry reactions. Furthermore, it is used as a fluorescent probe for the detection of metal ions in biological systems.